N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(2,4-dichlorophenoxy)acetamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C17H14Cl2N2O2S/c18-10-5-6-14(13(19)7-10)23-9-16(22)21-17-12(8-20)11-3-1-2-4-15(11)24-17/h5-7H,1-4,9H2,(H,21,22)
• InChI Key: JRLMYBPYPFWOOI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)C#N
• Molecular Formula: C17H14Cl2N2O2S
• Molecular Weight: 381.3 g/mol

Description

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(2,4-dichlorophenoxy)acetamide is a useful research compound. Its molecular formula is C17H14Cl2N2O2S and its molecular weight is 381.27. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Anticancer Applications

A significant body of research focuses on the synthesis of derivatives related to benzothiazole, highlighting their potential antitumor and anticancer activities. For instance, derivatives of benzothiazole have been synthesized and evaluated for their antitumor activity against various human tumor cell lines, showing notable inhibitory effects. The diversity in the synthesized products, including compounds with thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings, underscores the compound's versatility in drug development for cancer treatment. Compounds have shown considerable anticancer activity against specific cancer cell lines, indicating their potential as therapeutic agents in oncology (Shams et al., 2010).

Synthesis of Heterocyclic Compounds

The compound serves as a precursor for the synthesis of a wide range of heterocyclic compounds with varied biological and pharmacological activities. These activities include antimicrobial properties, suggesting their use in developing new antibiotics or antiseptics. The synthetic versatility of the compound allows for the creation of derivatives with different functional groups, potentially leading to the discovery of novel drugs with improved efficacy and safety profiles (Gouda et al., 2010).

Advanced Material Applications

Beyond pharmaceuticals, derivatives of the compound have been investigated for their potential in advanced material applications. For example, certain derivatives exhibit properties that make them suitable as photosensitizers in dye-sensitized solar cells (DSSCs), indicating their role in renewable energy technologies. The electron-accepting capabilities of these compounds, when modified with cyano groups, have shown to induce n-type behavior in conjugated polymers, highlighting their potential in the development of electronic materials and devices (Casey et al., 2015).